Cas no 119409-99-3 (3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)-)

• Product Name: 3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)-
• CAS No: 119409-99-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 132179
• PubChem ID: 15052517
• Update Time: 2025-04-19

3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolamine,5-(4-methyl-3-penten-1-yl)-
• 3-Isoxazolamine,5-(4-methyl-3-pentenyl)-(9CI)
• 119409-99-3
• 5-(4-methylpent-3-enyl)-1,2-oxazol-3-amine
• 5-(4-Methylpent-3-en-1-yl)isoxazol-3-amine

• Inchi： 1S/C9H14N2O/c1-7(2)4-3-5-8-6-9(10)11-12-8/h4,6H,3,5H2,1-2H3,(H2,10,11)
• InChI Key： NZOCKZVCBPSGCC-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05